RJR-2403 hemioxalate

• Molecular Formula: C22H30N4O4
• Molecular Weight: 414.5
• SMILES: CNCC/C([H])=C([H])/C1=CN=CC=C1.CNCC/C([H])=C([H])/C2=CN=CC=C2.OC(C(O)=O)=O
• synonyms: (E)-N-methyl-4-(pyridin-3-yl)but-3-en-1-amine hemioxalate

Description

RJR-2403 hemioxalate(Metanicotine;  Rivanicline) is a neuronal nicotinic receptor agonist, showing high selectivity for the α4β2 subtype (Ki=26 nM);  > 1,000 fold selectivity than α7 receptors(Ki= 36000 nM).  in vitro: At concentrations up to 1 mM, RJR-2403 does not significantly activate nAChRs in PC12 cells, muscle type nAChRs or muscarinic receptors. Dose-response curves for agonist-induced ileum contraction indicate that RJR-2403 is less than one-tenth as potent as nicotine with greatly reduced efficacy. RJR-2403 does not antagonize nicotine-stimulated muscle or ganglionic nAChR function (IC50 > 1 mM). Chronic exposure of M10 cells to RJR-2403 (10 microM) results in an up-regulation of high-affinity nAChRs phenomenologically similar to that seen with nicotine. in vivo: RJR-2403 significantly improved passive avoidance retention after scopolamine-induced amnesia and enhanced both working and reference memory in rats with ibotenic acid lesions of the forebrain cholinergic projection system in an 8-arm radial maze paradigm. By comparison, RJR-2403 was 15 to 30-fold less potent than nicotine in decreasing body temperature, respiration, Y-maze rears and crosses and acoustic startle response. Metanicotine was about 5-fold less potent than nicotine in the tail-flick test after s.c administration, but slightly more potent after central administration.

Scientific Research Applications

1. CNS Selectivity and Cognitive Enhancement

RJR-2403, a CNS-selective nicotinic agonist, has been shown to significantly improve cognitive functions. It was found to be effective in reversing amnesia and enhancing memory in rats with brain lesions, indicating potential for neurological disease treatment where cholinergic neurotransmission is compromised (Lippiello et al., 1996).

2. Selectivity for α4β2 Receptor Subtype

Studies on human nicotinic acetylcholine (ACh) receptor subtypes have shown that RJR-2403 is a potent and selective activator of human α4β2 receptors. This specificity is crucial for understanding the pharmacology of nicotinic cholinergic systems and potentially developing targeted therapeutics (Papke et al., 2000).

3. Influence on Neurotransmitter Release

RJR-2403 has been observed to increase the release of acetylcholine, norepinephrine, dopamine, and serotonin in the rat cortex. These effects are comparable to those of nicotine, suggesting its role in modulating cortical neurotransmitter release (Summers et al., 1996).

4. In Vitro Characterization

In vitro studies indicate that RJR-2403 binds with high affinity to rat brain cortex and is effective in activating rat thalamic synaptosomes. It demonstrates higher potency and selectivity for CNS vs. muscle or ganglionic nAChRs than nicotine, making it an important tool for studying nicotinic cholinergic systems (Bencherif et al., 1996).

5. PET Studies

Positron emission tomographic (PET) studies of [11C]RJR-2403 in baboons showed a homogeneous distribution of radioactivity in the brain, indicating its potential for studying brain nicotinic receptors in vivo (Studenov et al., 2001).

6. Cognitive Function Improvement

RJR-2403 has shown efficacy in improving cognitive performance and has a long duration of action, indicating its potential as a treatment for cognitive dysfunction. However, its effectiveness might be limited in populations with decreased nicotinic receptor numbers, such as aged rats (Levin & Christopher, 2002).

7. Cholinergic Analgesia

Research indicates a sex difference in the potency of RJR-2403 in producing antinociception, suggesting the involvement of nicotinic components and the potential for developing novel pain therapy (Chiari et al., 1999).

8. Neuroprotective and Anti-inflammatory Effects

RJR-2403 may have neuroprotective effects, as suggested by studies on intracerebral hemorrhage in mice. It did not affect the size of hemorrhage or brain edema but showed potential neuroprotective action (Hijioka et al., 2012).